Cas no 5426-80-2 ( )

• Product Name: &nbsp
• CAS No: 5426-80-2
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 940364
• PubChem ID: 5382689
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-[(Z)-2-phenylethenyl]-1,3-benzodioxole
• 5426-80-2
• NSC14335
• 51003-16-8
• NSC149957
• NSC-149957
• NSC-14335
•  

• Inchi： 1S/C15H12O2/c1-2-4-12(5-3-1)6-7-13-8-9-14-15(10-13)17-11-16-14/h1-10H,11H2/b7-6-
• InChI Key： IHBMGIUAQDCALO-SREVYHEPSA-N
• SMILES： O1COC2C=CC(/C=C\C3C=CC=CC=3)=CC1=2

Computed Properties

• Exact Mass: 224.08400
• Monoisotopic Mass: 224.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.219
• Boiling Point: 353°C at 760 mmHg
• Flash Point: 172.3°C
• Refractive Index: 1.684
• PSA: 18.46000
• LogP: 3.58570